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Compound of Interest

Compound Name: t-Butylferrocene

Cat. No.: B12061254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butylferrocene, identified by the CAS number 1316-98-9, is an organometallic compound

derived from ferrocene. It is characterized by the substitution of a tert-butyl group on one of the

cyclopentadienyl rings of the ferrocene sandwich structure. This modification imparts unique

physicochemical properties, leading to its application in diverse fields, including organic

synthesis, materials science, and as a performance additive in propellants. This technical guide

provides a comprehensive overview of the properties, synthesis, applications, and hazards

associated with tert-butylferrocene.

Chemical and Physical Properties
tert-Butylferrocene is a dark-orange, oily liquid at room temperature. Its key physical and

chemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 1316-98-9

Molecular Formula C₁₄H₁₈Fe [1]

Molecular Weight 242.14 g/mol

Appearance Dark-orange liquid [1]

Boiling Point 96 °C at 1 mmHg

Density 1.201 g/mL at 25 °C

Refractive Index n20/D 1.579

Solubility

Not miscible or difficult to mix

in water. Soluble in organic

solvents.

[2]

Stability

Stable under normal

conditions, but may be air

sensitive. Combustible.

[2]

Synthesis of tert-Butylferrocene
The synthesis of tert-butylferrocene is typically achieved through a Friedel-Crafts alkylation of

ferrocene. This electrophilic aromatic substitution reaction involves the reaction of ferrocene

with a tert-butylating agent in the presence of a Lewis acid catalyst.

General Experimental Protocol: Friedel-Crafts Alkylation
of Ferrocene
The following is a representative protocol for the synthesis of tert-butylferrocene, adapted

from established procedures for Friedel-Crafts reactions on ferrocene.[3][4]

Materials:

Ferrocene

tert-Butyl chloride or tert-Butanol
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Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid

Anhydrous dichloromethane (DCM) or another suitable solvent

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Hexane

Drying tube (e.g., with calcium chloride)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

addition funnel, separatory funnel)

Magnetic stirrer and heating mantle

Procedure:

In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer, a condenser,

and a drying tube, dissolve ferrocene in anhydrous dichloromethane.

Cool the solution in an ice bath.

Slowly add anhydrous aluminum chloride to the stirred solution.

In a separate vessel, dissolve tert-butyl chloride in anhydrous dichloromethane.

Add the tert-butyl chloride solution dropwise to the ferrocene-Lewis acid mixture via an

addition funnel over a period of 30-60 minutes, maintaining the low temperature.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours to overnight. Monitor the reaction progress by thin-layer chromatography

(TLC).

Upon completion, quench the reaction by carefully pouring the mixture over crushed ice and

water.
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Separate the organic layer using a separatory funnel. Wash the organic layer sequentially

with water and a saturated sodium bicarbonate solution to neutralize any remaining acid.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel, eluting with

hexane or a hexane/ethyl acetate gradient, to yield pure tert-butylferrocene as a dark-

orange oil.

Synthesis Workflow Diagram
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Synthesis Workflow of tert-Butylferrocene via Friedel-Crafts Alkylation

Reactants

Reaction

Work-up

Purification

Ferrocene

Mix Ferrocene and AlCl₃ in DCM
(Ice Bath)

tert-Butyl Chloride

Slowly add tert-Butyl Chloride solution

Anhydrous AlCl₃ (Catalyst) Anhydrous DCM (Solvent)

Stir at Room Temperature

Quench with Ice/Water

Extract with DCM

Wash with NaHCO₃ solution

Dry with MgSO₄

Evaporate Solvent

Column Chromatography
(Silica Gel, Hexane)

Pure tert-Butylferrocene
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Proposed Mechanism of tert-Butylferrocene as a Burning Rate Modifier
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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